Cas no 128408-02-6 (ethyl (2E)-3-4-(propan-2-yl)phenylprop-2-enoate)

• Product Name: ethyl (2E)-3-4-(propan-2-yl)phenylprop-2-enoate
• CAS No: 128408-02-6
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 2898993
• PubChem ID: 6438317
• Update Time: 2025-06-13

ethyl (2E)-3-4-(propan-2-yl)phenylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2E)-3-4-(propan-2-yl)phenylprop-2-enoate
• ethyl 3-(4-isopropylphenyl)acrylate
• 128408-02-6
• (E)-ethyl 3-(4-isopropylphenyl)acrylate
• 6Z-0260
• Ethyl (E)-3-(4-isopropylphenyl)acrylate
• ethyl (2E)-3-[4-(propan-2-yl)phenyl]prop-2-enoate
• AKOS005070808
• EINECS 251-108-1
• ethyl (E)-3-(4-propan-2-ylphenyl)prop-2-enoate
• MFCD08056649
• CS-0298733
• NS00060919
• EN300-1453811
• J-502026
• Ethyl p-isopropylcinnamate
• CHEMBL2286137
• ethyl3-(4-isopropylphenyl)acrylate
• 32580-69-1
• Ethyl (E)-3-(4-isopropylphenyl)-2-propenoate

• MDL： MFCD08056649
• Inchi： 1S/C14H18O2/c1-4-16-14(15)10-7-12-5-8-13(9-6-12)11(2)3/h5-11H,4H2,1-3H3/b10-7+
• InChI Key： XCRHYAQWBYDRGV-JXMROGBWSA-N
• SMILES： O(CC)C(/C=C/C1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Additional information on ethyl (2E)-3-4-(propan-2-yl)phenylprop-2-enoate

Comprehensive Analysis of Ethyl (2E)-3-[4-(Propan-2-yl)phenyl]prop-2-enoate (CAS No. 128408-02-6)

Ethyl (2E)-3-[4-(propan-2-yl)phenyl]prop-2-enoate, with the CAS number 128408-02-6, is an organic compound widely utilized in the fragrance, pharmaceutical, and specialty chemical industries. This ester derivative, characterized by its α,β-unsaturated carbonyl structure, exhibits unique chemical properties that make it valuable for applications ranging from flavor enhancers to intermediate synthesis. Its molecular formula and structural features align with trends in green chemistry and sustainable manufacturing, addressing growing consumer demand for eco-friendly ingredients.

The compound’s IUPAC name reflects its propenoate backbone and isopropyl-substituted phenyl group, which contribute to its stability and reactivity. Researchers and manufacturers frequently explore its potential as a bio-based alternative to synthetic additives, particularly in cosmetics and food industries. Recent studies highlight its role in controlled-release formulations, leveraging its ester linkage for gradual degradation—a topic gaining traction in drug delivery and agricultural chemistry discussions.

From an SEO perspective, queries such as "ethyl propenoate applications", "CAS 128408-02-6 uses", and "sustainable ester synthesis" dominate search trends. These keywords reflect industry interest in high-value intermediates and green solvents. Notably, the compound’s low toxicity profile and compatibility with biodegradable polymers align with regulatory shifts toward REACH compliance and EPA guidelines, making it a focal point for R&D teams.

Analytical techniques like HPLC, GC-MS, and NMR spectroscopy are essential for characterizing ethyl (2E)-3-[4-(propan-2-yl)phenyl]prop-2-enoate, ensuring purity for commercial batches. Its UV absorption properties also make it relevant in photoactive materials, a niche explored in renewable energy research. As patents emerge around its derivatives, the compound’s IP landscape attracts attention from investors seeking novel chemical entities.

In conclusion, CAS 128408-02-6 exemplifies innovation at the intersection of organic chemistry and industrial applications. Its versatility and alignment with circular economy principles position it as a compound of enduring relevance, answering both technical and sustainability-driven market demands.